Cas no 1199774-68-9 (2-Bromo-N,N-dimethyl-5-(trifluoromethyl)benzenemethanamine)

• Product Name: 2-Bromo-N,N-dimethyl-5-(trifluoromethyl)benzenemethanamine
• CAS No: 1199774-68-9
• MF: C₁₀H₁₁BrF₃N
• MW: 282.100252389908
• CID: 4764382
• Update Time: 2025-05-19

2-Bromo-N,N-dimethyl-5-(trifluoromethyl)benzenemethanamine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N,N-dimethyl-5-(trifluoromethyl)benzenemethanamine
• C10H11BrF3N
• Y3802
• 1-(2-Bromo-5-(trifluoromethyl)phenyl)-N,N-dimethylmethanamine

• Inchi： 1S/C10H11BrF3N/c1-15(2)6-7-5-8(10(12,13)14)3-4-9(7)11/h3-5H,6H2,1-2H3
• InChI Key： JSEUXQGFCPBRIF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(F)(F)F)C=C1CN(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 3.3
• Topological Polar Surface Area: 3.2

Additional information on 2-Bromo-N,N-dimethyl-5-(trifluoromethyl)benzenemethanamine

Comprehensive Overview of 2-Bromo-N,N-dimethyl-5-(trifluoromethyl)benzenemethanamine (CAS No. 1199774-68-9)

2-Bromo-N,N-dimethyl-5-(trifluoromethyl)benzenemethanamine (CAS No. 1199774-68-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a bromine substituent and a trifluoromethyl group, which are known to enhance bioactivity and metabolic stability. Researchers are increasingly exploring its potential as a building block for drug discovery and material science applications, particularly in the development of novel small-molecule inhibitors and fluorescent probes.

The compound’s N,N-dimethylamine moiety contributes to its solubility in organic solvents, making it a versatile intermediate in synthetic chemistry. Recent studies highlight its role in cross-coupling reactions, where it serves as a precursor for palladium-catalyzed transformations. This aligns with the growing demand for efficient synthetic methodologies in the pharmaceutical industry, as highlighted by trending searches like "green chemistry in drug synthesis" and "high-yield bromination techniques."

From an industrial perspective, 2-Bromo-N,N-dimethyl-5-(trifluoromethyl)benzenemethanamine is often discussed in forums focusing on scalable organic synthesis. Its compatibility with continuous flow chemistry—a hot topic in process optimization—makes it a candidate for large-scale production. Additionally, its trifluoromethyl group resonates with the rising interest in fluorinated compounds, which are pivotal in designing bioactive molecules with improved pharmacokinetics.

Environmental and regulatory considerations are also critical when working with this compound. While it is not classified as hazardous under current guidelines, its handling requires adherence to standard laboratory safety protocols. Researchers frequently search for "safe handling of brominated compounds" and "waste disposal of fluorinated intermediates," reflecting broader concerns about sustainable chemistry practices.

In summary, 2-Bromo-N,N-dimethyl-5-(trifluoromethyl)benzenemethanamine (CAS No. 1199774-68-9) represents a valuable tool for modern chemists, bridging gaps between academic research and industrial applications. Its multifaceted utility ensures its relevance in ongoing discussions about molecular design, catalysis, and environmentally friendly synthesis.